Cas no 7244-79-3 (Benzene, 1-(3-methylbutoxy)-4-nitro-)

Benzene, 1-(3-methylbutoxy)-4-nitro- structure
7244-79-3 structure
Product Name:Benzene, 1-(3-methylbutoxy)-4-nitro-
CAS No:7244-79-3
MF:C11H15NO3
MW:209.241703271866
CID:1759442
PubChem ID:12721166
Update Time:2025-04-21

Benzene, 1-(3-methylbutoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-methylbutoxy)-4-nitro-
    • DB-102614
    • 1-(3-methylbutoxy)-4-nitrobenzene
    • 7244-79-3
    • 1-[(3-Methylbutyl)oxy]-4-nitrobenzene
    • 1-[(3-methylbutyl)oxy]4-nitrobenzene
    • SCHEMBL2564281
    • AKOS017118460
    • 4-Nitrophenol, 3-methylbutyl ether
    • DTXSID801299098
    • Inchi: 1S/C11H15NO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9H,7-8H2,1-2H3
    • InChI Key: RHJHXRFOBKPCNM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCC(C)C

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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